Cas no 38517-23-6 (Stearoyl glutamic acid sodium)

• Product Name: Stearoyl glutamic acid sodium
• CAS No: 38517-23-6
• MF: C₂₃H₄₂NNaO₅
• MW: 435.573058605194
• CID: 312703
• PubChem ID: 23688969
• Update Time: 2025-07-20

Stearoyl glutamic acid sodium Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-(1-oxooctadecyl)-, sodium salt (1:1)
• sodium,(4S)-5-hydroxy-4-(octadecanoylamino)-5-oxopentanoate
• L-Glutamic acid, N-(1-oxooctadecyl)-, monosodium salt
• N-(1-Oxooctadecyl)-L-glutamic acid, monosodium salt
• sodium (2S)-2-(octadecanoylamino)pentanedioate
• sodium 1-{[(1S)-1-carboxy-3-carboxylatopropyl]amino}-1-oxooctadecane
• Sodium hydrogen N-(1-oxooctadecyl)-L-glutamate
• Sodium N-(1-oxooctadecyl)-L-glutamate
• Sodium N-stearoyl L-glutamate
• Sodium stearoyl glutamate
• Stearoyl glutamic acid sodium
• EINECS 253-980-9
• 65A9F4P024
• 38517-23-6
• L-Glutamic acid, N-(1-oxooctadecyl)-, sodium salt (1:1)
• AKOS015902189
• UNII-65A9F4P024
• sodium;(4S)-5-hydroxy-4-(octadecanoylamino)-5-oxopentanoate
• SCHEMBL93869
• AMISOFT HS-11
• Acylglutamate HS-11
• AMISOFT HS-11P
• DTXCID101025090
• monosodium n-stearoyl-l-glutamate
• monosodium n-stearoylglutamate
• DTXSID90885727
• ACYLGLUTAMATE HS 11
• N-STEAROYL-L-GLUTAMIC ACID SODIUM SALT
• sodium n-stearoylglutamate
• SODIUM STEAROYL GLUTAMATE [INCI]
• EUMULGIN SG
• n-stearoyl-l-glutamic acid monosodium salt
• AMISOFT HS 11P
• AMISOFT HS 11

• Inchi： 1S/C23H43NO5.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(25)24-20(23(28)29)18-19-22(26)27;/h20H,2-19H2,1H3,(H,24,25)(H,26,27)(H,28,29);/q;+1/p-1/t20-;/m0./s1
• InChI Key： QKHBMQWPOUUMQZ-BDQAORGHSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCCCCCCCC)N[C@H](C(=O)O)CCC(=O)[O-]

Computed Properties

• Exact Mass: 435.29626
• Monoisotopic Mass: 435.29606772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.53

Additional information on Stearoyl glutamic acid sodium

Stearoyl Glutamic Acid Sodium (CAS No. 38517-23-6): A Versatile Ingredient in Modern Cosmetics and Personal Care

In the ever-evolving world of cosmetics and personal care, Stearoyl glutamic acid sodium (CAS No. 38517-23-6) has emerged as a key ingredient, prized for its multifunctional properties. This sodium salt derivative of stearoyl glutamic acid is widely recognized for its emulsifying, cleansing, and skin-conditioning abilities. As consumers increasingly demand clean beauty and sustainable formulations, this compound has gained traction for its biodegradability and mildness, making it a favorite among formulators.

The chemical structure of Stearoyl glutamic acid sodium combines a stearic acid moiety with glutamic acid, resulting in a molecule that excels at stabilizing emulsions and enhancing texture. Its anionic surfactant properties make it ideal for use in facial cleansers, shampoos, and body washes, where it provides a luxurious lather without stripping the skin of its natural oils. This aligns with the growing consumer preference for gentle yet effective skincare products.

One of the standout features of Stearoyl glutamic acid sodium is its compatibility with sensitive skin. Unlike harsher surfactants like SLS (sodium lauryl sulfate), it minimizes irritation and redness, addressing concerns raised by individuals with eczema or rosacea. This has led to its inclusion in dermatologist-recommended products, a trend that resonates with today’s health-conscious consumers.

From a formulation perspective, Stearoyl glutamic acid sodium is highly versatile. It can be paired with other natural ingredients such as aloe vera, hyaluronic acid, or ceramides to create synergistic effects. This adaptability has made it a staple in K-beauty and J-beauty products, which emphasize layered hydration and barrier repair. Searches for "best hydrating cleansers" or "pH-balanced surfactants" often highlight formulations containing this ingredient.

Another area where Stearoyl glutamic acid sodium shines is in eco-friendly formulations. With the rise of green chemistry and regulations targeting microplastics and non-biodegradable ingredients, this compound offers a sustainable alternative. Its biodegradability and low aquatic toxicity make it a go-to choice for brands aiming to meet EU Ecolabel or COSMOS standards. This aligns with the surge in searches for "zero-waste skincare" and "ocean-safe ingredients."

In hair care, Stearoyl glutamic acid sodium is valued for its ability to reduce frizz and improve manageability. It’s often found in sulfate-free shampoos, a category that has seen explosive growth due to consumer demand for color-safe and curl-friendly products. Queries like "best shampoo for dry scalp" or "how to repair damaged hair" frequently lead to products featuring this ingredient.

Looking ahead, the demand for Stearoyl glutamic acid sodium is expected to grow as the cosmetics industry shifts toward multifunctional actives and minimalist formulations. Its ability to deliver performance while meeting clean beauty and sustainability criteria positions it as a future-proof ingredient. For brands and consumers alike, understanding its benefits—from skin compatibility to environmental impact—is key to making informed choices in a competitive market.